![molecular formula C16H16N2O2 B4682892 N-[2-(5-methyl-1H-indol-3-yl)ethyl]-2-furamide](/img/structure/B4682892.png)
N-[2-(5-methyl-1H-indol-3-yl)ethyl]-2-furamide
Overview
Description
N-[2-(5-methyl-1H-indol-3-yl)ethyl]-2-furamide, commonly known as MIPEP, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. MIPEP is a furan-based compound that has been synthesized through a multi-step process and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MIPEP is not fully understood, but it is believed to modulate the activity of certain receptors and enzymes in the body. In neuroscience research, MIPEP has been shown to modulate the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and learning and memory processes. MIPEP has also been shown to modulate the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects
MIPEP has been shown to have a variety of biochemical and physiological effects in scientific research. In neuroscience research, MIPEP has been shown to enhance long-term potentiation (LTP), which is a process that underlies learning and memory. MIPEP has also been shown to reduce inflammation in the brain by modulating the activity of COX-2. In oncology research, MIPEP has been shown to inhibit the growth of tumor cells by inducing apoptosis, or programmed cell death.
Advantages and Limitations for Lab Experiments
MIPEP has several advantages for use in scientific research. It is a small molecule compound that can easily penetrate cell membranes, making it a valuable tool for studying intracellular processes. MIPEP is also stable and can be stored for long periods of time without degradation. However, MIPEP also has some limitations for use in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. MIPEP also has a limited solubility in water, which can make it difficult to use in certain experimental conditions.
Future Directions
There are several future directions for research on MIPEP. In neuroscience research, MIPEP could be further studied for its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology research, MIPEP could be studied for its potential use as a chemotherapeutic agent. Additionally, the mechanism of action of MIPEP could be further studied to better understand its effects on cellular processes. Overall, MIPEP has shown promise as a valuable compound for scientific research, and further studies could lead to new therapeutic applications and a better understanding of its biochemical and physiological effects.
Scientific Research Applications
MIPEP has been studied for its potential therapeutic applications in a variety of scientific fields, including neuroscience, oncology, and immunology. In neuroscience, MIPEP has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. MIPEP has also been studied for its potential anti-tumor effects in oncology research, as well as its ability to modulate immune responses in immunology research.
properties
IUPAC Name |
N-[2-(5-methyl-1H-indol-3-yl)ethyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-11-4-5-14-13(9-11)12(10-18-14)6-7-17-16(19)15-3-2-8-20-15/h2-5,8-10,18H,6-7H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHWYCYZQBFJSCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301330849 | |
Record name | N-[2-(5-methyl-1H-indol-3-yl)ethyl]furan-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301330849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
38.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49727947 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
775290-13-6 | |
Record name | N-[2-(5-methyl-1H-indol-3-yl)ethyl]furan-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301330849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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